Cas no 1005243-69-5 (8-Fluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline)

8-Fluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline is a fluorinated heterocyclic compound featuring a fused cyclopentaquinoline core with a pyridinyl substituent. Its unique structure combines a rigid polycyclic framework with a fluorine atom, enhancing its potential as a versatile intermediate in medicinal chemistry and drug discovery. The presence of the fluorine atom may improve metabolic stability and binding affinity in target interactions, while the pyridinyl group offers additional sites for functionalization. This compound is particularly valuable for researchers exploring novel bioactive molecules, especially in the development of CNS-targeting agents or kinase inhibitors, due to its balanced lipophilicity and structural diversity.
8-Fluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline structure
1005243-69-5 structure
Product Name:8-Fluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline
CAS No:1005243-69-5
MF:C17H15FN2
MW:266.312807321548
MDL:MFCD02226019
CID:3079383
PubChem ID:2976218
Update Time:2025-05-19

8-Fluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline Chemical and Physical Properties

Names and Identifiers

    • 8-Fluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline
    • 8-FLUORO-4-PYRIDIN-3-YL-3A,4,5,9B-TETRAHYDRO-3H-CYCLOPENTA[C]QUINOLINE
    • Oprea1_606730
    • Oprea1_706566
    • 1005243-69-5
    • 3-{8-fluoro-3H,3aH,4H,5H,9bH-cyclopenta[c]quinolin-4-yl}pyridine
    • 8-fluoro-4-(3-pyridinyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline
    • 8-fluoro-4-pyridin-3-yl-3a,4,5,9b-tetrahydro-3 h-cyclopenta[c]quinoline
    • AKOS000294589
    • AKOS027420587
    • AG-690/15436953
    • MDL: MFCD02226019
    • Inchi: 1S/C17H15FN2/c18-12-6-7-16-15(9-12)13-4-1-5-14(13)17(20-16)11-3-2-8-19-10-11/h1-4,6-10,13-14,17,20H,5H2
    • InChI Key: JZIPVNHGWYQPCA-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C1C=CCC1C(C1C=NC=CC=1)N2

Computed Properties

  • Exact Mass: 266.12192665Da
  • Monoisotopic Mass: 266.12192665Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 24.9Ų

8-Fluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

8-Fluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
012228-1g
8-Fluoro-4-pyridin-3-yl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline
1005243-69-5
1g
$378.00 2023-09-09

Additional information on 8-Fluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline

8-Fluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline (CAS No. 1005243-69-5): A Comprehensive Overview

8-Fluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline (CAS No. 1005243-69-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of quinolines and is characterized by its fluoro-substitution and pyridine moiety, which contribute to its pharmacological properties.

The molecular structure of 8-Fluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline consists of a cyclopenta[c]quinoline core with a fluorine atom at the 8-position and a pyridine ring at the 4-position. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various therapeutic applications. Recent studies have focused on elucidating the mechanisms of action and potential therapeutic uses of this compound.

In terms of chemical synthesis, 8-Fluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline can be synthesized through a multi-step process involving the condensation of appropriate starting materials followed by functional group manipulations. The synthesis route typically involves the formation of the cyclopenta[c]quinoline core through a cyclization reaction, followed by the introduction of the fluorine and pyridine substituents. The precise conditions and reagents used in each step are crucial for achieving high yields and purity.

The biological activity of 8-Fluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline has been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its potential as an anticancer agent. Research has shown that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of specific enzymes or pathways that are critical for cancer cell survival and proliferation.

In addition to its anticancer properties, 8-Fluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and enzymes. This property makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 8-Fluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline have also been evaluated to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, which are important factors for drug development.

To further understand the potential therapeutic applications of 8-Fluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in human subjects with various diseases. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 8-Fluoro-4-(pyridin-3-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline (CAS No. 1005243-69-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the field of medicinal chemistry. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited